Cas no 2171191-33-4 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid)
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
- (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid
- EN300-1487913
- 2171191-33-4
-
- Inchi: 1S/C25H22N2O5/c28-22(27-23(24(29)30)16-8-2-1-3-9-16)14-26-25(31)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21,23H,14-15H2,(H,26,31)(H,27,28)(H,29,30)/t23-/m0/s1
- InChI Key: CEJGOWDJMOBZSH-QHCPKHFHSA-N
- SMILES: O(C(NCC(N[C@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 430.15287181g/mol
- Monoisotopic Mass: 430.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487913-0.05g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-0.1g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-0.25g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-0.5g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-1.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-2.5g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-5.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-10.0g |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1487913-50mg |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1487913-100mg |
(2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid |
2171191-33-4 | 100mg |
$615.0 | 2023-09-28 |
(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
Comprehensive Overview of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid (CAS No. 2171191-33-4)
The compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid (CAS No. 2171191-33-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a phenylacetic acid backbone and an Fmoc-protected amino group, makes it a critical building block for designing peptide-based therapeutics and bioconjugates. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, biomaterials, and chemical biology.
In recent years, the demand for Fmoc-protected amino acids like (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid has surged, driven by advancements in peptide-based drug development and targeted therapies. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), a technique favored for its efficiency and scalability. The Fmoc group provides temporary protection for the amino group during synthesis, enabling precise control over peptide chain elongation. This feature aligns with the growing interest in custom peptide synthesis and high-throughput screening methodologies.
The phenylacetic acid moiety in (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid contributes to its versatility, allowing for modifications that enhance bioavailability and binding affinity. These properties are crucial for developing peptide inhibitors, enzyme substrates, and diagnostic probes. Additionally, the compound’s compatibility with automated synthesizers has made it a staple in combinatorial chemistry and structure-activity relationship (SAR) studies.
From an SEO perspective, queries related to CAS No. 2171191-33-4 often include terms like "Fmoc-amino acid suppliers", "peptide synthesis reagents", and "phenylacetic acid derivatives". These keywords reflect the compound’s relevance in both academic research and industrial applications. Furthermore, the rise of personalized medicine and biologics has increased interest in custom peptide modifications, positioning this compound as a key player in next-generation therapeutics.
Quality and purity are paramount when working with (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid. Reputable suppliers ensure compliance with GMP standards and provide detailed analytical certificates, including HPLC and MS data. Researchers frequently seek information on storage conditions, solubility, and handling protocols to maintain the compound’s stability and performance in sensitive applications.
In summary, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid (CAS No. 2171191-33-4) is a cornerstone in modern peptide chemistry, bridging the gap between basic research and clinical innovation. Its role in drug design, material science, and biotechnology underscores its importance in addressing contemporary challenges in healthcare and life sciences.
2171191-33-4 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)